Cas no 93965-05-0 (2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid)

2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid structure
93965-05-0 structure
Product name:2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
CAS No:93965-05-0
MF:C23H21Cl2N9O11S3
MW:766.567538022995
CID:816146

2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedisulfonicacid,2-[[4-chloro-6-(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-5-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]diazenyl]-
    • 2-[(4-chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
    • 2-[[4-chloro-6-morpholino-1,3,5-triazin-2-yl]amino]-5-[[1-(2-chloro-5-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl]azo]benzene-1,4-disulphonic acid
    • 2-((4-Chloro-6-morpholino-1,3,5-triazin-2-yl)amino)-5-((1-(2-chloro-5-sulphophenyl)-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-4-yl)azo)benzene-1,4-disulphonic acid
    • 1,4-Benzenedisulfonicacid,2-[[4-chloro-6-(4-morpholinyl)-1,3,5-triazin-2-yl]amino]-5-[2-[1-(2-chloro-5-sulfophenyl)-4,5-dihydro-3-methyl-5-oxo
    • 2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid
    • Inchi: 1S/C23H21Cl2N9O11S3/c1-11-19(20(35)34(32-11)16-8-12(46(36,37)38)2-3-13(16)24)31-30-15-10-17(47(39,40)41)14(9-18(15)48(42,43)44)26-22-27-21(25)28-23(29-22)33-4-6-45-7-5-33/h2-3,8-10,19H,4-7H2,1H3,(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,26,27,28,29)/b31-30+
    • InChI Key: UILLTFJCPXLGON-NVQSTNCTSA-N
    • SMILES: ClC1=CC=C(C=C1N1C(C(C(C)=N1)/N=N/C1=CC(=C(C=C1S(=O)(=O)O)NC1=NC(=NC(=N1)N1CCOCC1)Cl)S(=O)(=O)O)=O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 764.98997
  • Monoisotopic Mass: 764.98997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 9
  • Complexity: 1580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 309

Experimental Properties

  • Density: 1.97
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.816

2-[(4-Chloro-6-morpholin-4-yl-1,3,5-triazin-2-yl)amino]-5-[[1-(2-chloro-5-sulfophenyl)-3-methyl-5-oxo-4H-pyrazol-4-yl]diazenyl]benzene-1,4-disulfonic acid Related Literature

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